Cas no 1797874-76-0 (Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-)

• Product Name: Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-
• CAS No: 1797874-76-0
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5373257
• Update Time: 2025-07-19

Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-

• Inchi： 1S/C15H13N3O3/c19-15(10-1-2-13-14(5-10)21-9-20-13)18-4-3-12-11(7-18)6-16-8-17-12/h1-2,5-6,8H,3-4,7,9H2
• InChI Key： MOKQIYUDOKXCME-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CC2=CN=CN=C2CC1)=O

Additional information on Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-

Comprehensive Analysis of Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)- (CAS No. 1797874-76-0)

In the rapidly evolving field of medicinal chemistry, Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)- (CAS No. 1797874-76-0) has emerged as a compound of significant interest. This molecule, characterized by its unique benzodioxole and dihydropyridopyrimidine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for targeting various biological pathways.

The compound's CAS No. 1797874-76-0 is a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its 1,3-benzodioxol-5-yl group is known for its electron-rich properties, which can enhance binding affinity in receptor-ligand interactions. Meanwhile, the 7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl moiety contributes to the molecule's rigidity, a desirable trait in the design of enzyme inhibitors. These features make it a valuable candidate for further exploration in therapeutic contexts.

Recent trends in pharmaceutical research highlight a growing demand for novel heterocyclic compounds, and Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)- fits this niche perfectly. Online searches for "heterocyclic compounds in drug design" and "pyrimidine derivatives in medicinal chemistry" reflect the scientific community's keen interest in such molecules. The compound's potential to modulate key cellular processes aligns with current research priorities, including the development of targeted therapies for complex diseases.

From a synthetic chemistry perspective, the preparation of Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)- involves sophisticated multi-step reactions. Optimizing its yield and purity is a topic of active investigation, as evidenced by frequent queries like "synthesis of benzodioxole-containing compounds" and "purification techniques for pyridopyrimidines." These challenges underscore the importance of advanced analytical techniques, such as HPLC and NMR spectroscopy, in characterizing this compound.

Beyond its chemical attributes, Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)- is also gaining attention in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are being employed to predict its interactions with biological targets. This computational approach is particularly relevant in the era of AI-driven drug discovery, where researchers increasingly rely on in silico methods to prioritize experimental work.

In conclusion, Methanone, 1,3-benzodioxol-5-yl(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)- represents a fascinating intersection of chemistry and biology. Its structural features, combined with the growing body of research on related compounds, position it as a molecule with substantial potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies and advanced chemical synthesis.